Cas no 1256360-32-3 (2,4-Dichloro-5-hydroxyphenylboronic acid, pinacol ester)

• Product Name: 2,4-Dichloro-5-hydroxyphenylboronic acid, pinacol ester
• CAS No: 1256360-32-3
• MF: C₁₂H₁₅BCl₂O₃
• MW: 288.962702035904
• MDL: MFCD17214289
• CID: 828560
• PubChem ID: 53217255
• Update Time: 2025-11-02

2,4-Dichloro-5-hydroxyphenylboronic acid, pinacol ester Chemical and Physical Properties

Names and Identifiers

• 2,4-Dichloro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenol
• X0470;B-2897;2,4-Dichloro-5-hydroxyphenylboronic acid pinacol ester;
• 2,4-Dichloro-5-hydroxyphenylboronic acid pinacol ester
• 2,4-Dichloro-5-hydroxyphenylboronic acid, pinacol ester
• AT16521
• SCHEMBL14135095
• DTXSID70682352
• BS-26488
• CS-0176440
• 1256360-32-3
• MFCD17214289
• AKOS022184228

• MDL： MFCD17214289
• Inchi： 1S/C12H15BCl2O3/c1-11(2)12(3,4)18-13(17-11)7-5-10(16)9(15)6-8(7)14/h5-6,16H,1-4H3
• InChI Key： VMORPTCOJVWIHG-UHFFFAOYSA-N
• SMILES： ClC1=CC(=C(C=C1B1OC(C)(C)C(C)(C)O1)O)Cl

Computed Properties

• Exact Mass: 288.04900
• Monoisotopic Mass: 288.0491299g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.7Ų

Experimental Properties

• PSA: 38.69000
• LogP: 2.99820

Additional information on 2,4-Dichloro-5-hydroxyphenylboronic acid, pinacol ester

Comprehensive Overview of 2,4-Dichloro-5-hydroxyphenylboronic acid, pinacol ester (CAS No. 1256360-32-3)

2,4-Dichloro-5-hydroxyphenylboronic acid, pinacol ester (CAS No. 1256360-32-3) is a specialized boronic acid derivative widely utilized in organic synthesis, pharmaceutical research, and material science. This compound belongs to the class of arylboronic esters, which are pivotal intermediates in Suzuki-Miyaura cross-coupling reactions—a cornerstone of modern drug discovery and agrochemical development. Its unique structural features, including the dichloro and hydroxyl substituents, enhance reactivity and selectivity in catalytic transformations.

The growing demand for boron-containing compounds in drug design has spotlighted derivatives like 2,4-Dichloro-5-hydroxyphenylboronic acid, pinacol ester. Researchers increasingly explore its potential in targeting enzyme inhibition and bioconjugation, aligning with trends in precision medicine and biomarker detection. A surge in searches for "boronic acid applications in cancer therapy" and "pinacol ester stability" underscores its relevance in cutting-edge science.

From a synthetic perspective, the pinacol ester moiety in CAS No. 1256360-32-3 offers improved handling and storage stability compared to free boronic acids. This attribute is critical for industrial-scale applications, where moisture sensitivity often limits utility. Recent publications highlight its role in constructing heterocyclic scaffolds—a hot topic in medicinal chemistry forums and patent filings.

Environmental and regulatory considerations further drive interest in this compound. As industries shift toward green chemistry principles, the recyclability of palladium catalysts in reactions involving 1256360-32-3 has become a focal point. Queries like "sustainable boron reagent alternatives" reflect this shift, positioning the ester as a candidate for eco-friendly synthesis.

Analytical characterization of 2,4-Dichloro-5-hydroxyphenylboronic acid, pinacol ester typically involves NMR spectroscopy and HPLC purity analysis, with its CAS registry number ensuring traceability in global chemical databases. The compound’s crystalline form and solubility profile (organic solvent compatibility) are frequently discussed in technical datasheets, addressing common user questions about handling protocols.

In material science, the arylboronate structure enables innovations in sensor development, particularly for glucose monitoring and molecular recognition systems. This interdisciplinary appeal bridges gaps between chemistry and biomedical engineering—a trend mirrored in rising searches for "boronic acid-based biosensors."

Future prospects for CAS No. 1256360-32-3 include explorations in photoredox catalysis and click chemistry, where its electron-withdrawing substituents may unlock novel reaction pathways. As synthetic methodologies evolve, this compound remains a versatile tool for addressing challenges in high-throughput screening and combinatorial chemistry.